Cas no 640766-57-0 (2-(4-Isopropylphenoxy)aniline)

• Product Name: 2-(4-Isopropylphenoxy)aniline
• CAS No: 640766-57-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1076873
• PubChem ID: 26189126
• Update Time: 2025-04-20

2-(4-Isopropylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenoxy)aniline
• SB80317
• AKOS009173332
• KYLGUIZJNDRKKH-UHFFFAOYSA-N
• SCHEMBL1340524
• 640766-57-0
• 2-(4-propan-2-ylphenoxy)aniline

• MDL： MFCD08687983
• Inchi： 1S/C15H17NO/c1-11(2)12-7-9-13(10-8-12)17-15-6-4-3-5-14(15)16/h3-11H,16H2,1-2H3
• InChI Key： KYLGUIZJNDRKKH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

2-(4-Isopropylphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT